Cas no 2172472-91-0 (tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro3.4octane-2-carboxylate)

• Product Name: tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro3.4octane-2-carboxylate
• CAS No: 2172472-91-0
• MF: C₁₁H₁₈ClNO₄
• MW: 263.717922687531
• CID: 6513817
• PubChem ID: 165537709
• Update Time: 2025-07-24

tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro3.4octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro3.4octane-2-carboxylate
• 2172472-91-0
• EN300-1614711
• tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C11H18ClNO4/c1-10(2,3)17-9(14)13-6-11(7-13)15-5-8(4-12)16-11/h8H,4-7H2,1-3H3
• InChI Key： MUGBMHFEWRADOZ-UHFFFAOYSA-N
• SMILES： ClCC1COC2(CN(C(=O)OC(C)(C)C)C2)O1

Computed Properties

• Exact Mass: 263.0924357g/mol
• Monoisotopic Mass: 263.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro3.4octane-2-carboxylate

Introduction to tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro3.4octane-2-carboxylate (CAS No. 2172472-91-0)

tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro3.4octane-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2172472-91-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, featuring a unique combination of heterocyclic and functional groups, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular framework of tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro3.4octane-2-carboxylate is characterized by a spiro linkage between a nitrogen-containing heterocycle and an oxygenated aliphatic ring system. This distinctive architecture contributes to its complex stereochemistry and reactivity, making it an intriguing subject for synthetic chemists and biologists alike. The presence of both chloromethyl and carboxylate functional groups further enhances its versatility, enabling diverse chemical modifications and biological interactions.

In recent years, there has been growing interest in spirocyclic compounds due to their unique pharmacological properties. Spiro structures often exhibit enhanced metabolic stability, improved solubility, and reduced toxicity compared to linear or cyclic analogs. These attributes make them particularly attractive for the development of novel therapeutic agents. The specific arrangement of atoms in tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro3.4octane-2-carboxylate may contribute to its potential as a scaffold for drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative disorders. Current research suggests that spirocyclic scaffolds can interact with biological targets in ways that traditional drug molecules may not, offering new opportunities for therapeutic intervention. For instance, studies have shown that certain spiro compounds can inhibit kinases and other enzymes involved in disease progression, making them valuable tools in preclinical drug development.

The chloromethyl moiety in tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro3.4octane-2-carboxylate is particularly noteworthy as it provides a reactive site for further functionalization. This group can be readily incorporated into larger molecules through nucleophilic substitution reactions, allowing chemists to tailor the compound's properties for specific applications. Such modifications are crucial in the early stages of drug discovery, where optimizing bioactivity and pharmacokinetic profiles is essential.

Moreover, the carboxylate group serves as a key pharmacophore that can engage with biological receptors or enzymes through electrostatic interactions. This functionality is widely exploited in drug design due to its ability to form stable complexes with target proteins. The combination of these two reactive sites makes tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro3.4octane-2-carboxylate a versatile intermediate for synthesizing a wide range of pharmacologically active molecules.

Recent advances in computational chemistry have also highlighted the potential of this compound as a lead structure. Molecular modeling studies indicate that its unique three-dimensional shape could facilitate optimal binding to biological targets, improving drug efficacy and selectivity. These virtual screening approaches are increasingly being used to identify promising candidates before they enter costly experimental testing phases.

The synthesis of tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro3.4octane-2-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, once synthesized, this compound offers a robust platform for further derivatization using established synthetic methodologies.

In conclusion,tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro3.4octane-2-carboxylate (CAS No. 2172472-91-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and functional groups make it an attractive candidate for developing novel therapeutics targeting various human diseases. As research continues to uncover new applications for spirocyclic compounds,tert-butyl 6-(chloromethyl)-5,8-dioxa-2-azaspiro3.4octane-2-carboxylate is poised to play a pivotal role in shaping the future of drug discovery and development.